Cas no 2097948-74-6 (2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one
• CAS No: 2097948-74-6
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4773668
• Update Time: 2025-05-23

2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one
• 2-amino-1-[3-(ethoxymethyl)-4-methylpyrrolidin-1-yl]propan-1-one
• 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C11H22N2O2/c1-4-15-7-10-6-13(5-8(10)2)11(14)9(3)12/h8-10H,4-7,12H2,1-3H3
• InChI Key： OIACXDACAVHDLX-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(C(C(C)N)=O)CC1C

Computed Properties

• Exact Mass: 214.168127949 g/mol
• Monoisotopic Mass: 214.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.30
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one

2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one (CAS No: 2097948-74-6)

2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one, also known by its CAS number 2097948-74-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino ketones and features a complex structure that includes a pyrrolidine ring, an ethoxymethyl group, and an amino group. The molecule's unique architecture makes it a valuable substrate for various chemical transformations and applications in drug discovery.

Recent studies have highlighted the potential of 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing bioisosteres, which are molecules that share similar physical properties but differ structurally. This approach has shown promise in enhancing the pharmacokinetic profiles of drugs, such as improving bioavailability and reducing toxicity.

The synthesis of 2097948-74-6 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common method involves the condensation of an aldehyde with an amine, followed by cyclization to form the pyrrolidine ring. The introduction of the ethoxymethyl group is typically achieved through alkylation or acylation reactions, depending on the specific pathway chosen.

One of the most exciting developments related to 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one is its application in medicinal chemistry. Scientists have utilized this compound as a building block for creating novel inhibitors targeting various enzymes and receptors. For instance, derivatives of this compound have been tested as potential inhibitors of kinases, which are key players in cell signaling pathways associated with cancer and inflammatory diseases.

Moreover, advancements in computational chemistry have enabled researchers to predict the biological activity of 2097948-74-6 derivatives with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can design molecules with improved binding affinities to their target proteins. This has significantly accelerated the drug discovery process and reduced reliance on time-consuming trial-and-error experiments.

In terms of chemical stability, 2-Amino-1-(3-(ethoxymethyl)-4-methylpyrrolidin-1-ylium)propanone exhibits moderate stability under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to side reactions such as hydrolysis or deamination. To ensure optimal storage conditions, it is recommended to keep the compound in a dry environment at controlled temperatures.

The versatility of 2-Amino... lies in its ability to undergo various functional group transformations. For example, the amino group can be converted into different substituents such as hydroxylamine or hydrazine derivatives, expanding its utility in synthetic routes. Additionally, the ketone group can participate in enamine formation or undergo reduction to yield secondary alcohols.

Another area where CAS No: 2097948... has shown potential is in green chemistry initiatives. Researchers are exploring ways to synthesize this compound using environmentally friendly catalysts and solvents. By adopting sustainable practices, the production process can be made more eco-friendly while maintaining high-quality standards.

In conclusion, 2-Amino... (CAS No: 20979...) is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions in pharmaceuticals and related fields.